1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride
Overview
Description
1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride (ATMPIC) is a highly versatile molecule used in a variety of scientific research applications. ATMPIC, a quaternary ammonium compound, is a colorless, crystalline solid with a melting point of 175-178°C. It is commonly used as a surfactant, as a catalyst in organic synthesis, and as an ionic liquid in laboratory experiments. ATMPIC has a number of unique properties that make it an ideal choice for a variety of applications.
Scientific Research Applications
Catalyst Design and Synthesis
Research has shown that compounds related to 1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride are utilized in the design of catalysts for polymerization and other organic transformations. For instance, (imido)vanadium(V) dichloride complexes containing imidazolin-2-iminato ligands have demonstrated high catalytic activity for ethylene polymerization, especially in the presence of specific cocatalysts, leading to ultrahigh molecular weight polymers with uniform molecular weight distributions (Nomura et al., 2014). Similarly, N-heterocyclic carbene complexes of copper(I) have been synthesized for catalytic applications, including CH activation of substituted thiophenes, showcasing moderate activities as precatalysts for this type of reaction (Glushkov et al., 2019).
Materials Science and Membrane Technology
In the realm of materials science, N3-adamantyl imidazolium cations have been evaluated for their alkaline stability, presenting promising candidates for high-performance anion exchange membranes (AEMs). These studies underline the importance of substituent effects on chemical stabilities, with adamantyl-substituted imidazoliums showing significant resistance to degradation under alkaline conditions, which is crucial for applications in fuel cells and other electrochemical devices (Wang et al., 2018).
Organic Synthesis and Reaction Mechanisms
Compounds similar to 1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride have been employed in organic synthesis, particularly in the development of new reaction methodologies. For example, palladium, iridium, and ruthenium complexes with acyclic imino-N-heterocyclic carbenes have been investigated for their use in aqua-phase Suzuki-Miyaura cross-coupling reactions and transfer hydrogenation, exploring the influence of different metals and ligands on catalytic efficiency (Guo et al., 2012). This research contributes to a broader understanding of catalytic processes and the design of more efficient and selective catalysts.
properties
IUPAC Name |
1-(1-adamantyl)-3-(2,4,6-trimethylphenyl)-4,5-dihydroimidazol-1-ium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31N2.ClH/c1-15-6-16(2)21(17(3)7-15)23-4-5-24(14-23)22-11-18-8-19(12-22)10-20(9-18)13-22;/h6-7,14,18-20H,4-5,8-13H2,1-3H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJOMRTQWLPXDJQ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)N2CC[N+](=C2)C34CC5CC(C3)CC(C5)C4)C.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90584788 |
Source
|
| Record name | 3-(Tricyclo[3.3.1.1~3,7~]decan-1-yl)-1-(2,4,6-trimethylphenyl)-4,5-dihydro-1H-imidazol-3-ium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90584788 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride | |
CAS RN |
639820-61-4 |
Source
|
| Record name | 3-(Tricyclo[3.3.1.1~3,7~]decan-1-yl)-1-(2,4,6-trimethylphenyl)-4,5-dihydro-1H-imidazol-3-ium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90584788 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 639820-61-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-Methoxy-phenyl)-2,3,4,5-tetrahydro-1H-benzo[b][1,4]diazepine](/img/structure/B1627019.png)
![3-Cyclopropyl-1,3-dihydro-imidazo[4,5-b]pyridin-2-one](/img/structure/B1627031.png)
